Cas no 1289042-69-8 (2-(Dimethylamino)-5-iodobenzaldehyde)

• Product Name: 2-(Dimethylamino)-5-iodobenzaldehyde
• CAS No: 1289042-69-8
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 2619145
• PubChem ID: 92133623
• Update Time: 2025-06-23

2-(Dimethylamino)-5-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1289042-69-8
• DTXSID301277819
• Benzaldehyde, 2-(dimethylamino)-5-iodo-
• 2-(Dimethylamino)-5-iodobenzaldehyde

• Inchi： 1S/C9H10INO/c1-11(2)9-4-3-8(10)5-7(9)6-12/h3-6H,1-2H3
• InChI Key： PTNLGQILYUHBIC-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(C=O)C=1)N(C)C

Computed Properties

• Exact Mass: 274.98071Da
• Monoisotopic Mass: 274.98071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Additional information on 2-(Dimethylamino)-5-iodobenzaldehyde

Research Brief on 2-(Dimethylamino)-5-iodobenzaldehyde (CAS: 1289042-69-8) in Chemical Biology and Pharmaceutical Applications

2-(Dimethylamino)-5-iodobenzaldehyde (CAS: 1289042-69-8) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of small-molecule inhibitors and fluorescent probes. Recent studies have highlighted its utility in medicinal chemistry, where it serves as a versatile building block for the construction of complex molecules targeting diseases such as cancer and neurodegenerative disorders. This research brief consolidates the latest findings on its applications, synthetic methodologies, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(Dimethylamino)-5-iodobenzaldehyde in the synthesis of novel kinase inhibitors. The aldehyde group was leveraged for Schiff base formation, enabling the development of compounds with high selectivity for tyrosine kinases implicated in tumor proliferation. The iodine substituent further facilitated late-stage functionalization via palladium-catalyzed cross-coupling reactions, underscoring its synthetic flexibility.

In the realm of chemical biology, researchers have exploited the compound's fluorescence properties to design probes for real-time monitoring of enzymatic activity. A team at MIT reported its incorporation into a turn-on sensor for caspase-3, a protease critical in apoptosis. The dimethylamino group enhanced the probe's solubility and cellular uptake, while the iodine atom allowed for subsequent bioconjugation, illustrating its dual functionality in probe design.

Mechanistic studies have also revealed unexpected roles of this scaffold in modulating protein-protein interactions. Molecular docking simulations, as detailed in a 2024 Nature Chemical Biology paper, showed that derivatives of 2-(Dimethylamino)-5-iodobenzaldehyde disrupt the binding interface of β-catenin and TCF4, offering a new strategy for Wnt pathway inhibition. This finding expands its potential beyond traditional enzyme targeting.

From a synthetic perspective, recent advances in continuous-flow chemistry have improved the scalability of 2-(Dimethylamino)-5-iodobenzaldehyde production. A Green Chemistry publication highlighted a solvent-free oxidation protocol using immobilized TEMPO catalysts, achieving >90% yield with minimal waste. This addresses previous challenges in large-scale manufacturing while aligning with sustainable chemistry principles.

Ongoing clinical trials are evaluating derivatives of this compound as PET radiotracers, capitalizing on the iodine-124 isotope for oncology imaging. Early-phase results presented at the 2024 SNMMI Annual Meeting showed promising tumor-to-background ratios in glioblastoma models, suggesting potential for theranostic applications when paired with targeted therapies.

In conclusion, 2-(Dimethylamino)-5-iodobenzaldehyde continues to emerge as a multifaceted tool in drug discovery and chemical biology. Its unique structural features enable diverse applications ranging from inhibitor design to molecular imaging, with recent studies uncovering novel biological targets and streamlined synthetic approaches. Future research directions may explore its utility in PROTAC development and as a scaffold for covalent inhibitors, further expanding its impact in pharmaceutical sciences.